N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C19H15FN2O3S/c20-14-6-7-15-17(10-14)26-19(21-15)22(11-13-4-2-1-3-5-13)18(23)16-12-24-8-9-25-16/h1-7,10,12H,8-9,11H2
• InChI Key: HYVBAWKKSMQRJB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=CO1)C(=O)N(CC2=CC=CC=C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C19H15FN2O3S
• Molecular Weight: 370.4 g/mol

Description

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in biomedical research.

Mechanism of Action

The mechanism of action of N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide involves the inhibition of the protein kinase CK2, which is involved in the regulation of cell growth and survival. By inhibiting CK2, N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide induces apoptosis and inhibits cell proliferation.
Biochemical and Physiological Effects
N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide has been shown to have significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis, and inhibit cell proliferation. Additionally, it has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide in lab experiments is its potential as a cancer treatment. It has been shown to be effective in inhibiting the growth of cancer cells and inducing apoptosis. However, one of the limitations of using this compound in lab experiments is its toxicity. It has been found to be toxic to normal cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide. One area of research could focus on developing more effective and less toxic derivatives of this compound for use in cancer treatment. Additionally, further research could explore the potential anti-inflammatory properties of this compound and its use in the treatment of inflammatory diseases. Finally, research could focus on the development of new methods for synthesizing this compound, which could lead to more efficient and cost-effective production.

Synthesis Methods

The synthesis of N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide involves the reaction of 6-fluorobenzo[d]thiazole-2-carbonyl chloride with N-benzyl-5,6-dihydro-2H-1,4-dioxine-2-carboxamide in the presence of a base such as triethylamine. The resulting compound is purified through column chromatography to obtain the final product.

Scientific Research Applications

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide has shown potential applications in biomedical research, particularly in the field of cancer treatment. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.